Cas no 24224-28-0 (2-methoxy-3-methyl-9H-Carbazole)

• Product Name: 2-methoxy-3-methyl-9H-Carbazole
• CAS No: 24224-28-0
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 1109641
• PubChem ID: 11052947
• Update Time: 2025-05-25

2-methoxy-3-methyl-9H-Carbazole Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-9H-Carbazole
• MLS000863588
• SMR000440764
• BRD-K34079378-001-01-1
• 2-methoxy-3-methylcarbazole
• 9H-Carbazole, 2-methoxy-3-methyl-
• MEGxp0_001489
• CHEMBL1501672
• Q27215553
• ACon1_002035
• CHEBI:125206
• DTXSID901310471
• SCHEMBL4143973
• HMS2269H03
• 24224-28-0

• Inchi： 1S/C14H13NO/c1-9-7-11-10-5-3-4-6-12(10)15-13(11)8-14(9)16-2/h3-8,15H,1-2H3
• InChI Key： XYYYPIAQQFQTAN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=C(C=C1C)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 211.099714038g/mol
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 2-methoxy-3-methyl-9H-Carbazole

Introduction to 2-methoxy-3-methyl-9H-Carbazole (CAS No. 24224-28-0)

2-methoxy-3-methyl-9H-Carbazole, identified by its Chemical Abstracts Service (CAS) number 24224-28-0, is a heterocyclic organic compound belonging to the carbazole family. This molecule, characterized by a fused benzene and pyrrole ring system, exhibits significant structural and functional versatility, making it a subject of considerable interest in pharmaceutical research, materials science, and chemical biology. The presence of both methoxy and methyl substituents on the carbazole core imparts unique electronic and steric properties, which are leveraged in various applications.

The carbazole scaffold is well-documented for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. In recent years, derivatives of carbazole have been extensively studied for their potential in drug discovery, particularly in the development of anticancer, antimicrobial, and anti-inflammatory agents. The specific arrangement of substituents in 2-methoxy-3-methyl-9H-Carbazole enhances its binding affinity to certain proteins, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of carbazole derivatives. Studies indicate that the methoxy group at position 2 and the methyl group at position 3 modulate the molecule's solubility, metabolic stability, and cell membrane permeability. These factors are critical in determining the compound's efficacy as a lead candidate in drug development pipelines. For instance, modifications at these positions have been shown to improve oral bioavailability while reducing off-target effects.

One of the most compelling aspects of 2-methoxy-3-methyl-9H-Carbazole is its role as a precursor in synthesizing more complex carbazole-based compounds. Researchers have utilized this molecule to develop novel fluorescent dyes for cellular imaging and photoactive materials for organic electronics. The methoxy and methyl groups serve as handles for further functionalization, allowing chemists to tailor the properties of the final product for specific applications. This adaptability underscores the compound's importance in both academic research and industrial applications.

In the realm of medicinal chemistry, 2-methoxy-3-methyl-9H-Carbazole has been explored for its potential antitumor properties. Preclinical studies have demonstrated that certain carbazole derivatives exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The structural features of this compound contribute to its ability to disrupt signaling pathways that promote uncontrolled cell growth. While further research is needed to fully elucidate its mechanisms of action, these findings highlight its promise as a therapeutic agent.

The synthesis of 2-methoxy-3-methyl-9H-Carbazole typically involves multi-step organic reactions starting from readily available precursors such as carbazole itself. Advances in synthetic methodologies have streamlined the production process, making it more efficient and scalable. Techniques like palladium-catalyzed cross-coupling reactions have been particularly useful in introducing the methoxy and methyl groups at desired positions with high regioselectivity. These improvements have reduced production costs and enhanced accessibility for researchers worldwide.

Material scientists have also recognized the utility of 2-methoxy-3-methyl-9H-Carbazole in developing advanced materials with unique optoelectronic properties. Its conjugated system allows for efficient charge transport, making it suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. Researchers have incorporated this compound into polymer blends to enhance device performance metrics such as current efficiency and operational stability. Such applications underscore the interdisciplinary relevance of this molecule beyond traditional pharmaceutical contexts.

The growing body of literature on 2-methoxy-3-methyl-9H-Carbazole reflects its significance as a building block in synthetic chemistry. Its structural motifs are frequently employed in designing molecules with tailored biological activities or material properties. Collaborative efforts between chemists, biologists, and engineers continue to expand its applications across multiple domains. As new synthetic strategies emerge and computational tools become more sophisticated, the potential uses for this compound are likely to grow even further.

In conclusion,2-methoxy-3-methyl-9H-Carbazole (CAS No. 24224-28-0) represents a versatile chemical entity with broad implications in pharmaceuticals and materials science. Its unique structural features enable diverse functionalization pathways, leading to innovative applications ranging from drug discovery to advanced electronic materials. Ongoing research continues to uncover new possibilities for leveraging this compound's potential, reinforcing its position as a cornerstone of modern chemical innovation.